Cas no 88398-56-5 (1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)-)

1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)- structure
88398-56-5 structure
Product Name:1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)-
CAS No:88398-56-5
MF:C8H15N3O3S
MW:233.28800034523
CID:634229
PubChem ID:22167566
Update Time:2025-04-19

1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)-
    • 5-methoxy-1-methyl-3-propan-2-ylpyrazole-4-sulfonamide
    • 5-Methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-sulfonamide
    • SCHEMBL9202183
    • 3-Isopropyl-5-methoxy-1-methyl-1H-pyrazole-4-sulfonamide
    • DTXSID20623119
    • 88398-56-5
    • Inchi: 1S/C8H15N3O3S/c1-5(2)6-7(15(9,12)13)8(14-4)11(3)10-6/h5H,1-4H3,(H2,9,12,13)
    • InChI Key: LNZSLOMZKNJLLW-UHFFFAOYSA-N
    • SMILES: S(C1=C(N(C)N=C1C(C)C)OC)(N)(=O)=O

Computed Properties

  • Exact Mass: 233.08341252g/mol
  • Monoisotopic Mass: 233.08341252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 95.6Ų
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